Tris(2-(4-(1-benzylpyridinio))ethyl)phosphinoxide trichloride
Tris(2-(4-(1-benzylpyridinio))ethyl)phosphinoxide trichloride
Brand Name:
Vulcanchem
CAS No.:
182048-56-2
VCID:
VC0222216
InChI:
InChI=1S/C42H45N3P.3ClH/c1-4-10-40(11-5-1)34-43-25-16-37(17-26-43)22-31-46(32-23-38-18-27-44(28-19-38)35-41-12-6-2-7-13-41)33-24-39-20-29-45(30-21-39)36-42-14-8-3-9-15-42;;;/h1-21,25-30H,22-24,31-36H2;3*1H/q+3;;;/p-3
SMILES:
C1=CC=C(C=C1)C[N+]2=CC=C(C=C2)CCP(CCC3=CC=[N+](C=C3)CC4=CC=CC=C4)CCC5=CC=[N+](C=C5)CC6=CC=CC=C6.[Cl-].[Cl-].[Cl-]
Molecular Formula:
C42H45Cl3N3P
Molecular Weight:
729.2 g/mol
Tris(2-(4-(1-benzylpyridinio))ethyl)phosphinoxide trichloride
CAS No.: 182048-56-2
Main Products
VCID: VC0222216
Molecular Formula: C42H45Cl3N3P
Molecular Weight: 729.2 g/mol
| CAS No. | 182048-56-2 |
|---|---|
| Product Name | Tris(2-(4-(1-benzylpyridinio))ethyl)phosphinoxide trichloride |
| Molecular Formula | C42H45Cl3N3P |
| Molecular Weight | 729.2 g/mol |
| IUPAC Name | tris[2-(1-benzylpyridin-1-ium-4-yl)ethyl]phosphane;trichloride |
| Standard InChI | InChI=1S/C42H45N3P.3ClH/c1-4-10-40(11-5-1)34-43-25-16-37(17-26-43)22-31-46(32-23-38-18-27-44(28-19-38)35-41-12-6-2-7-13-41)33-24-39-20-29-45(30-21-39)36-42-14-8-3-9-15-42;;;/h1-21,25-30H,22-24,31-36H2;3*1H/q+3;;;/p-3 |
| Standard InChIKey | OVVYOIFKVGBECL-UHFFFAOYSA-K |
| SMILES | C1=CC=C(C=C1)C[N+]2=CC=C(C=C2)CCP(CCC3=CC=[N+](C=C3)CC4=CC=CC=C4)CCC5=CC=[N+](C=C5)CC6=CC=CC=C6.[Cl-].[Cl-].[Cl-] |
| Canonical SMILES | C1=CC=C(C=C1)C[N+]2=CC=C(C=C2)CCP(CCC3=CC=[N+](C=C3)CC4=CC=CC=C4)CCC5=CC=[N+](C=C5)CC6=CC=CC=C6.[Cl-].[Cl-].[Cl-] |
| Synonyms | tris[2-(1-benzylpyridin-4-yl)ethyl]phosphane trichloride |
| PubChem Compound | 3075454 |
| Last Modified | Nov 11 2021 |
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